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Compound of Interest

Compound Name: L-Valine-13C5,15N

Cat. No.: B136322 Get Quote

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, a precise understanding of their molecular characteristics is paramount. This

guide provides core technical data for L-Valine-¹³C₅,¹⁵N, a stable isotope-labeled version of the

essential amino acid L-Valine.

Molecular Formula and Weight
L-Valine-¹³C₅,¹⁵N is an isotopically enriched form of L-Valine where all five carbon atoms are

replaced by the carbon-13 isotope (¹³C) and the nitrogen atom is replaced by the nitrogen-15

isotope (¹⁵N).[1] This labeling results in a defined mass shift, making it a valuable tool for a

variety of analytical applications, including metabolic flux analysis and as an internal standard

for quantitative mass spectrometry.[1]

The chemical structure of L-Valine-¹³C₅,¹⁵N is represented by the linear formula:

(¹³CH₃)₂¹³CH¹³CH(¹⁵NH₂)¹³CO₂H. Based on this isotopic composition, the molecular formula

and weight are detailed below.

Parameter Value

Molecular Formula ¹³C₅H₁₁¹⁵NO₂

Monoisotopic Mass 123.10 g/mol [2]

Calculated Molecular Weight 123.103 u
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The calculation of the molecular weight is based on the sum of the atomic masses of the

constituent isotopes:

5 x Carbon-13: 5 x 13.00335 u = 65.01675 u

11 x Hydrogen: 11 x 1.00794 u = 11.08734 u

1 x Nitrogen-15: 1 x 15.00011 u = 15.00011 u

2 x Oxygen: 2 x 15.9994 u = 31.9988 u

Experimental Applications
Due to its specific isotopic labeling, L-Valine-¹³C₅,¹⁵N serves as a critical reagent in various

experimental protocols.

Methodology for Use as an Internal Standard in Mass Spectrometry:

Standard Preparation: A stock solution of L-Valine-¹³C₅,¹⁵N is prepared in a suitable solvent

(e.g., 0.1 M HCl) at a known concentration. A series of dilutions are then made to create a

calibration curve.

Sample Spiking: A known amount of the L-Valine-¹³C₅,¹⁵N internal standard is added to each

biological sample (e.g., plasma, cell lysate) prior to sample preparation (e.g., protein

precipitation, solid-phase extraction).

LC-MS/MS Analysis: The samples are analyzed by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The mass spectrometer is configured to monitor the specific

mass transitions for both the unlabeled (endogenous) L-Valine and the labeled L-Valine-

¹³C₅,¹⁵N.

Quantification: The ratio of the peak area of the endogenous L-Valine to the peak area of the

L-Valine-¹³C₅,¹⁵N internal standard is calculated. This ratio is then used to determine the

exact concentration of the endogenous L-Valine in the original sample by interpolating from

the calibration curve.
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Logical Workflow for Quantitative Analysis:

Sample & Standard Preparation

Instrumental Analysis

Data Processing

Prepare L-Valine-¹³C₅,¹⁵N Stock Solution

Create Calibration Curve Standards Spike Biological Samples with Internal Standard

LC-MS/MS Analysis

Calculate Peak Area Ratios
(Endogenous / Internal Standard)

Determine Endogenous L-Valine Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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